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Get Quote

Titanium Carbide (TiC) has emerged as a significant reinforcement material for metal matrix

composites (MMCs), offering a compelling combination of high hardness, excellent wear

resistance, and good thermal stability.[1][2] This guide provides a comparative analysis of TiC

reinforced MMCs, focusing on their performance against other alternatives, supported by

experimental data. It is intended for researchers, scientists, and professionals in materials

science and engineering.

Performance Comparison of TiC Reinforced MMCs
The addition of TiC particles to metal matrices such as aluminum, steel, and iron alloys

significantly enhances their mechanical properties. The extent of this enhancement is

dependent on factors like the weight percentage of TiC, particle size, distribution, and the

fabrication method employed.[3]

Aluminum Matrix Composites (AMCs)
TiC reinforcement in aluminum alloys leads to notable improvements in hardness and wear

resistance.

Table 1: Mechanical Properties of TiC Reinforced Aluminum Matrix Composites
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Matrix Alloy
Reinforcem
ent (wt. %
TiC)

Fabrication
Method

Hardness
Wear Rate
Reduction
(%)

Reference

Pure

Aluminum

Nano-sized

TiC
Not Specified

84 BHN to

134 BHN
Not Specified [1]

Al7075 2.5% TiC
Centrifugal

Casting
Not Specified 11% [4]

Al7075 5% TiC
Centrifugal

Casting
Not Specified 31% [4]

Al7075 7.5% TiC
Centrifugal

Casting
Not Specified 42% [4]

AA6061
2.5% - 12.5%

TiC

Powder

Metallurgy

Up to 87.4

HRC

Wear rate of

5.1 x 10⁻⁷

g/cm

[5]

Al-12Si 5% TiC Not Specified
50 (unit not

specified)

Wear of

73x10⁻³ mm³
[6]

Al-12Si 15% TiC Not Specified
67 (unit not

specified)

Wear of

50.5x10⁻³

mm³

[6]

Steel and Iron Matrix Composites
In ferrous matrices, TiC reinforcement provides substantial gains in hardness, strength, and

wear resistance, making these composites suitable for demanding applications.

Table 2: Mechanical Properties of TiC Reinforced Steel and Iron Matrix Composites

| Matrix Material | Reinforcement (wt. % TiC) | Fabrication Method | Yield Strength (MPa) |

Ultimate Tensile Strength (MPa) | Hardness | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | 45

Steel | 0.054% nano-TiC | In-situ | 624 | 920 | - |[7] | | H13 Steel | 0.02% nano-(TiC+TiB₂) | In-

situ | 1142 | 1426 | - |[7] | | High Chromium Cast Iron | Not Specified | In-situ Casting | - | - | 797

± 112 HV₃₀ |[8] | | AISI 1020 Steel | ~60 vol% TiC | Liquid Pressing Infiltration | - | - | 62.84 HRC

|[2] | | High Manganese Steel | 80% (Ti+C) in coating | SHS Casting | - | - | 48 HRC |[9] |
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Comparison with Tungsten Carbide (WC) Reinforced
Composites
Tungsten Carbide (WC) is another commonly used reinforcement in MMCs. A direct

comparison reveals the distinct advantages of each.

Table 3: Comparison of TiC and WC Reinforced Iron Matrix Composites

Property
TiC Reinforced
High-Cr WCI

WC Reinforced
High-Cr WCI

Reference

Average Hardness 797 ± 112 HV₃₀ 721 ± 68 HV₃₀ [8]

Wear Performance
Increased wear

resistance

Better wear

performance due to

homogeneous carbide

distribution

[8]

Reinforcement

Distribution
Less homogeneous Homogeneous [8]

In WC-Co composites, substituting WC with TiC can lead to increased hardness but a decrease

in Young's modulus and fracture toughness.[10][11]

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. The

following sections describe the common fabrication techniques for TiC reinforced MMCs.

Stir Casting
Stir casting is a liquid metallurgy technique widely used for its simplicity and cost-effectiveness.

[3]

Melting: The matrix metal (e.g., aluminum alloy) is melted in a furnace under a protective

argon atmosphere to prevent oxidation.

Preheating: TiC particles are preheated to improve wettability.
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Dispersion: The preheated TiC particles are gradually added to the molten metal while

stirring continuously with a mechanical stirrer to ensure a uniform distribution.

Casting: The resulting molten composite is then poured into a preheated mold and allowed to

solidify.

Powder Metallurgy
The powder metallurgy route offers good control over the microstructure and composition of the

final composite.

Mixing: Powders of the matrix metal and TiC reinforcement are mixed in desired proportions.

Compaction: The powder mixture is cold-pressed in a die to form a green compact.

Sintering: The green compact is sintered at a high temperature in a controlled atmosphere.

Sintering bonds the powder particles together to form a dense composite. Spark Plasma

Sintering (SPS) is an advanced technique that uses pulsed DC current to achieve rapid

sintering at lower temperatures.[12]

In-situ Fabrication (Self-Propagating High-Temperature
Synthesis - SHS)
In-situ techniques involve the formation of the TiC reinforcement within the metal matrix through

a chemical reaction.[13] The SHS method is a prominent in-situ process.

Precursor Compaction: A mixture of titanium and carbon powders (and sometimes a binder)

is compacted into a preform.

Mold Placement: The preform is placed inside a mold cavity.

Casting: Molten matrix metal is poured into the mold. The heat from the molten metal

initiates a self-sustaining exothermic reaction between the titanium and carbon, forming TiC

particles in-situ.[14]

Visualizing Experimental Workflows
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The following diagrams illustrate the generalized workflows for the fabrication of TiC reinforced

MMCs.

Furnace

Reinforcement Addition

Solidification

Melt Matrix Metal

Mechanical Stirring

Pour into Mold

Preheat TiC Particles

Add TiC to Melt

Solidification

TiC MMC

Click to download full resolution via product page

Stir Casting Workflow for TiC MMCs.
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Powder Metallurgy Workflow for TiC MMCs.
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In-situ SHS Workflow for TiC MMCs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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